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Compound of Interest

Compound Name: 1,3-Dibromo-1-phenylpropane

Cat. No.: B104885 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the proper handling and disposal of

1,3-Dibromo-1-phenylpropane, fostering a secure research environment.

Essential Safety Information at a Glance
While specific quantitative toxicological data for 1,3-Dibromo-1-phenylpropane is not readily

available, information from its Safety Data Sheet (SDS) and data for structurally similar

compounds provide a strong basis for safe handling protocols. The following tables summarize

the critical safety information.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial to minimize exposure risk.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166(EU) or

NIOSH (US).[1]

Protects against splashes and

vapors that can cause eye

irritation.

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with chemical impermeable

gloves (e.g., Neoprene, PVC).

[1][2]

Prevents skin contact which

may cause irritation.[3]

Contaminated gloves should

be replaced promptly.

Respiratory Protection

Use a NIOSH-approved

respirator with a Type A filter

for organic vapors if ventilation

is inadequate or for prolonged

use.[2]

Minimizes inhalation of

potentially harmful vapors.

General Body Protection

Wear overalls and a PVC

apron for additional protection.

[2]

Provides an extra layer of

defense against spills and

splashes.

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Eye Contact
Rinse with pure water for at least 15 minutes,

holding the eyelids open. Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures
In the event of a fire, appropriate extinguishing media and protective actions are necessary.

Aspect Guidance

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards

Containers may explode when heated. Vapors

can form explosive mixtures with air and may

travel to an ignition source and flash back.[4]

Protective Actions for Fire-Fighters
Wear self-contained breathing apparatus

(SCBA) for firefighting if necessary.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.
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Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing and avoid

contact with skin and eyes. Avoid the formation of dust and aerosols. Use non-sparking tools

and take measures to prevent the buildup of electrostatic charge.[1][5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6] Keep

away from heat, sparks, and open flames.[4] It is recommended to avoid using aluminum or

galvanized containers.[2]

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment, including chemical impermeable

gloves. Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel

to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, as it can be toxic to aquatic organisms.[1][2]

Containment and Cleaning Up: Collect and arrange for disposal. Keep the chemical in

suitable, closed containers for disposal. Use spark-proof tools and explosion-proof

equipment.[1]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2] This

material and its container must be disposed of as hazardous waste.[2] It is advisable to consult

with a licensed professional waste disposal service to ensure compliance. Puncture containers

to prevent re-use and bury at an authorized landfill if permitted by local regulations.[2]

Experimental Workflow
The following diagram illustrates a safe and logical workflow for handling 1,3-Dibromo-1-
phenylpropane in a laboratory setting.
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Safe Handling Workflow for 1,3-Dibromo-1-phenylpropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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